Cas no 2228696-60-2 (3-(2,6-difluoro-4-methoxyphenyl)-3-fluoropropan-1-amine)

3-(2,6-Difluoro-4-methoxyphenyl)-3-fluoropropan-1-amine is a fluorinated aromatic amine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a difluoromethoxyphenyl core and a fluorinated propylamine side chain, offering unique electronic and steric properties for molecular design. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which may improve bioavailability in drug development. This compound serves as a versatile intermediate for synthesizing bioactive molecules, particularly in the exploration of CNS-targeting agents or enzyme modulators. Its well-defined structure allows for precise modifications, making it valuable for structure-activity relationship studies. Handling requires standard precautions for fluorinated organics.
3-(2,6-difluoro-4-methoxyphenyl)-3-fluoropropan-1-amine structure
2228696-60-2 structure
Product Name:3-(2,6-difluoro-4-methoxyphenyl)-3-fluoropropan-1-amine
CAS No:2228696-60-2
MF:C10H12F3NO
MW:219.203593254089
CID:6233529
PubChem ID:165850074
Update Time:2025-11-06

3-(2,6-difluoro-4-methoxyphenyl)-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(2,6-difluoro-4-methoxyphenyl)-3-fluoropropan-1-amine
    • 2228696-60-2
    • EN300-1772599
    • Inchi: 1S/C10H12F3NO/c1-15-6-4-8(12)10(9(13)5-6)7(11)2-3-14/h4-5,7H,2-3,14H2,1H3
    • InChI Key: WEZHGYIOYZYVKN-UHFFFAOYSA-N
    • SMILES: FC(C1C(=CC(=CC=1F)OC)F)CCN

Computed Properties

  • Exact Mass: 219.08709849g/mol
  • Monoisotopic Mass: 219.08709849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 35.2Ų

3-(2,6-difluoro-4-methoxyphenyl)-3-fluoropropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1772599-0.05g
3-(2,6-difluoro-4-methoxyphenyl)-3-fluoropropan-1-amine
2228696-60-2
0.05g
$1320.0 2023-09-20
Enamine
EN300-1772599-0.1g
3-(2,6-difluoro-4-methoxyphenyl)-3-fluoropropan-1-amine
2228696-60-2
0.1g
$1384.0 2023-09-20
Enamine
EN300-1772599-0.25g
3-(2,6-difluoro-4-methoxyphenyl)-3-fluoropropan-1-amine
2228696-60-2
0.25g
$1447.0 2023-09-20
Enamine
EN300-1772599-0.5g
3-(2,6-difluoro-4-methoxyphenyl)-3-fluoropropan-1-amine
2228696-60-2
0.5g
$1509.0 2023-09-20
Enamine
EN300-1772599-1.0g
3-(2,6-difluoro-4-methoxyphenyl)-3-fluoropropan-1-amine
2228696-60-2
1g
$1572.0 2023-05-27
Enamine
EN300-1772599-2.5g
3-(2,6-difluoro-4-methoxyphenyl)-3-fluoropropan-1-amine
2228696-60-2
2.5g
$3080.0 2023-09-20
Enamine
EN300-1772599-5.0g
3-(2,6-difluoro-4-methoxyphenyl)-3-fluoropropan-1-amine
2228696-60-2
5g
$4557.0 2023-05-27
Enamine
EN300-1772599-10.0g
3-(2,6-difluoro-4-methoxyphenyl)-3-fluoropropan-1-amine
2228696-60-2
10g
$6758.0 2023-05-27
Enamine
EN300-1772599-1g
3-(2,6-difluoro-4-methoxyphenyl)-3-fluoropropan-1-amine
2228696-60-2
1g
$1572.0 2023-09-20
Enamine
EN300-1772599-5g
3-(2,6-difluoro-4-methoxyphenyl)-3-fluoropropan-1-amine
2228696-60-2
5g
$4557.0 2023-09-20

3-(2,6-difluoro-4-methoxyphenyl)-3-fluoropropan-1-amine Related Literature

Additional information on 3-(2,6-difluoro-4-methoxyphenyl)-3-fluoropropan-1-amine

Research Brief on 3-(2,6-difluoro-4-methoxyphenyl)-3-fluoropropan-1-amine (CAS: 2228696-60-2): Recent Advances and Applications

The compound 3-(2,6-difluoro-4-methoxyphenyl)-3-fluoropropan-1-amine (CAS: 2228696-60-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated aromatic and amine functional groups, exhibits promising pharmacological properties, making it a subject of intense investigation for potential therapeutic applications. Recent studies have explored its synthesis, mechanism of action, and biological activity, shedding light on its potential as a key intermediate or active pharmaceutical ingredient (API) in drug development.

One of the most notable advancements in the study of this compound is its role as a precursor or intermediate in the synthesis of novel bioactive molecules. Researchers have developed efficient synthetic routes to produce 3-(2,6-difluoro-4-methoxyphenyl)-3-fluoropropan-1-amine with high yield and purity, leveraging modern techniques such as flow chemistry and catalytic fluorination. These methods not only improve the scalability of production but also reduce environmental impact, aligning with the principles of green chemistry.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that this compound exhibits significant interactions with specific neurotransmitter systems, particularly those involving G-protein-coupled receptors (GPCRs). Preliminary findings suggest its potential utility in the treatment of neurological disorders, including depression and anxiety. The fluorinated aromatic moiety appears to enhance binding affinity and metabolic stability, which are critical factors in the development of CNS-targeted therapeutics.

Furthermore, structural analogs of 3-(2,6-difluoro-4-methoxyphenyl)-3-fluoropropan-1-amine have been investigated for their potential as enzyme inhibitors. For instance, recent research highlights its derivative's ability to selectively inhibit certain kinases involved in inflammatory pathways, offering a new avenue for anti-inflammatory drug development. These findings underscore the versatility of this compound as a scaffold for designing multifunctional drugs.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of derivatives based on this scaffold. Current research is focused on structure-activity relationship (SAR) studies to identify modifications that enhance efficacy while minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 3-(2,6-difluoro-4-methoxyphenyl)-3-fluoropropan-1-amine (CAS: 2228696-60-2) represents a compelling case study in the intersection of chemical synthesis and biological discovery. Its unique structural features and diverse pharmacological potential make it a valuable candidate for further research and development. As the field progresses, continued exploration of its applications will likely yield innovative therapeutic solutions for unmet medical needs.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.